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Compound of Interest

Compound Name: TAMRA Azide, isomer 5

Cat. No.: B8116090 Get Quote

Abstract
5-TAMRA Azide (Tetramethylrhodamine 5-carboxamido-(6-azidohexanyl)) is a premier

fluorescent probe utilized in bioorthogonal chemistry, specifically Copper-Catalyzed Azide-

Alkyne Cycloaddition (CuAAC) and Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC). Its

high extinction coefficient, photostability, and spectral compatibility with 532 nm and 543 nm

laser lines make it indispensable for fluorescence microscopy, flow cytometry, and FRET

assays (often paired with FAM).

This guide provides a rigorous, field-proven methodology for preparing, validating, and storing

5-TAMRA Azide stock solutions. Unlike generic protocols, this document emphasizes

anhydrous handling and spectrophotometric validation to ensure experimental reproducibility.

Chemical & Physical Specifications
Before initiating wet lab work, verify the specific salt form and molecular weight on your product

vial, as these vary slightly between manufacturers (e.g., TEA salt vs. free acid).
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Parameter Specification Notes

Chemical Name 5-TAMRA Azide

5-isomer is preferred over 5(6)-

mixed isomers for reproducible

HPLC profiles.

Molecular Weight ~512.56 g/mol Always check specific lot CoA.

Appearance Dark red/purple solid Hygroscopic.

Solubility DMSO, DMF, MeOH
Insoluble in pure water;

requires organic co-solvent.[1]

Ex / Em Maxima 546 nm / 579 nm
Values in MeOH/DMSO.[2][3]

[4][5]

Extinction Coeff.[1][3][4][6][7] (

)

~91,000 At 546 nm.[3][4][5] Critical for

concentration verification.

Storage (Solid) -20°C, Desiccated, Dark
Stable for >12 months if kept

dry.[5]

Critical Considerations (The "Why")
Solvent Selection: The Anhydrous Imperative
While 5-TAMRA Azide is moderately stable, the azide moiety and the rhodamine core can

degrade or precipitate in the presence of water over time.

Recommended:Anhydrous DMSO (Dimethyl sulfoxide) or DMF (Dimethylformamide) packed

under inert gas.

Avoid: Standard laboratory-grade DMSO (often contains water) or protic solvents

(Ethanol/Methanol) for long-term stock storage, as they can promote ester hydrolysis or

transesterification over months.

Isomer Purity
This protocol assumes the use of single isomer 5-TAMRA. If using mixed isomers (5/6), be

aware that they may separate during HPLC purification of your final conjugate, creating double
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peaks that complicate analysis.

Light Sensitivity
Rhodamines are photostable but not immune to bleaching. All steps should be performed

under low-light conditions or with amber tubes.

Protocol 1: Preparation of 10 mM Stock Solution
Objective: Prepare a stable 10 mM stock solution in anhydrous DMSO.

Materials
5-TAMRA Azide solid (e.g., 1 mg or 5 mg vial).[8]

Anhydrous DMSO (≥99.9%, water <50 ppm).

Amber microcentrifuge tubes (1.5 mL).

Vortex mixer and Benchtop Centrifuge.

Inert gas line (Argon/Nitrogen) - Optional but recommended for >1 month storage.

Workflow Diagram

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://vectorlabs.com/products/5-tamra-azide/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8116090?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Equilibrate Vial to RT

Step 1: Weigh/Confirm Mass
(e.g., 1.0 mg)

Step 2: Calculate Solvent Vol.
Vol = Mass / (MW * Conc)

Step 3: Add Anhydrous DMSO

 Use Anhydrous DMSO

Step 4: Vortex & Spin Down
(Ensure complete dissolution)

 If Precipitate Remains

Step 5: QC Check (UV-Vis)

Step 6: Aliquot into Amber Tubes

 If Pass

Store at -20°C (Dark)

Click to download full resolution via product page

Caption: Figure 1. Systematic workflow for the preparation of 5-TAMRA Azide stock solutions.
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Step-by-Step Procedure
Equilibration: Remove the product vial from -20°C storage and let it warm to room

temperature (RT) for at least 20 minutes before opening. This prevents atmospheric moisture

from condensing on the hygroscopic solid.

Centrifugation: Briefly centrifuge the vial (10,000 x g for 30 sec) to ensure all powder is at the

bottom.

Calculation: Calculate the volume of DMSO required.

Formula:

Example: For 1.0 mg (1000 µg) of 5-TAMRA Azide (MW 512.56) at 10 mM:

Solubilization: Add the calculated volume of anhydrous DMSO directly to the vial.

Tip: Do not use a spatula to transfer small amounts of dye; it is more accurate to dissolve

the entire contents of the commercial vial.

Mixing: Vortex vigorously for 1 minute. Inspect the bottom of the tube. If particulates remain,

sonicate in a water bath for 2-5 minutes.

Aliquot: Dispense into small aliquots (e.g., 10-50 µL) in amber tubes to avoid repeated

freeze-thaw cycles.

Protocol 2: Quality Control (Concentration
Verification)
Trusting the label mass on milligram-scale commercial vials can lead to errors of ±10-20%. For

critical experiments (e.g., determination of labeling efficiency), you must determine the exact

concentration spectrophotometrically.

Methodology (Beer-Lambert Law)
Where:

= Absorbance at
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(546 nm)

= Extinction Coefficient (~91,000

)[3][4][5]

= Path length (1 cm)

= Concentration (M)[9]

Procedure
Dilution: Prepare a 1:1000 dilution of your stock.

Add 2 µL of 10 mM Stock to 1998 µL of Methanol (or PBS pH 7.4, though Methanol is

preferred to prevent aggregation quenching).

Target Absorbance: A 10 µM solution should yield an absorbance around 0.9 AU.

Measurement: Measure Absorbance at 546 nm using a quartz cuvette. Use pure Methanol

as the blank.

Calculation:

Example: If

and Dilution Factor = 1000:

Adjustment: Adjust your downstream reaction calculations based on this true concentration.

Storage & Stability Guidelines
Condition Stability Recommendation

Solid (-20°C) > 12 Months Keep desiccated.[2][3][5][10]

Stock in DMSO (-20°C) 3-6 Months
Use anhydrous DMSO. Aliquot

to single-use vials.

Stock in DMSO (RT) < 1 Week Hydrolysis risk increases.

Aqueous Working Soln. < 24 Hours Prepare fresh. Do not store.
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The Freeze-Thaw Danger: Repeated temperature cycling causes condensation inside the tube,

introducing water into the DMSO stock. This leads to hydrolysis of the NHS ester (if using NHS

variants) or general degradation of the fluorophore. Limit to max 3 freeze-thaw cycles.

Troubleshooting Common Issues
Issue: Precipitation upon dilution in buffer

Cause: 5-TAMRA is hydrophobic.[9] High concentrations (>50 µM) in aqueous buffer can

cause aggregation.

Solution:

Keep the final organic solvent (DMSO) concentration in your reaction between 5-20% if

possible.

Use a surfactant/solubilizer like PEG-Azide variants or add 0.1% Tween-20 to the buffer.

Add the dye stock to the buffer while vortexing, not static.

Issue: Low Fluorescence Signal
Cause: Fluorescence quenching due to dye stacking (homo-quenching) or proximity to

heavy atoms (e.g., Copper from CuAAC).

Solution:

Lower the labeling density (Degree of Labeling, DOL).

Ensure thorough washing to remove Copper catalyst (Cu ions quench fluorescence). Use

EDTA or commercially available Copper removal beads.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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